Ethyl 13(Z),16(Z)-docosadienoate

• Molecular Formula: C24H44O2
• Molecular Weight: 364.6 g/mol
• InChI: InChI=1S/C24H44O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26-4-2/h8-9,11-12H,3-7,10,13-23H2,1-2H3/b9-8-,12-11-
• InChIKey: SBURWOGDASZFIB-MURFETPASA-N

Ethyl 13(Z),16(Z)-Docosadienoate: Identity and Classification

Ethyl 13(Z),16(Z)-docosadienoate (CAS 1394295-82-9) is the ethyl ester of (13Z,16Z)-docosadienoic acid (DDA, C22:2 n-6), a very-long-chain polyunsaturated fatty acid (VLCPUFA) belonging to the omega-6 series [1]. The parent acid DDA is a naturally occurring metabolite formed via two-carbon chain elongation of arachidonic acid and acts as an endogenous agonist of free fatty acid receptor 4 (FFAR4/GPR120) [2]. The ethyl ester derivative is predominantly supplied as a high-purity analytical reference standard (≥95–>99% by GC) intended for use in lipidomics, metabolomics, and functional lipid research, where precise isomer identification and quantitation are required [3].

Isomer-defined (13Z,16Z) analytical reference standard for lipidomics and metabolomics

Ethyl ester format supports chromatographic separation from free acid and methyl ester in GC/LC workflows

May support GPR120/FFAR4 signaling pathway studies as a tool compound (parent acid DDA is a reported FFAR4 agonist)

• [1] KEGG COMPOUND: C16533 – (13Z,16Z)-Docosadienoic acid. Kyoto Encyclopedia of Genes and Genomes. View Source
• [2] 13Z,16Z-Docosadienoic Acid – Product Information. MedChemExpress / Bertin Bioreagent. GPCR/G Protein; Metabolic Enzyme/Protease; FFAR4 (GPR120) agonist. View Source
• [3] Ethyl 13(Z),16(Z)-docosadienoate – CAS 1394295-82-9. Sima-Lab Product Datasheet. Purity >99% (GC), cat. no. LD-30-2202. View Source

Why Generic Substitutes Fail for Ethyl 13(Z),16(Z)-Docosadienoate

Docosadienoic acid exists as multiple positional and configurational isomers — including (5Z,13Z)-, (5E,13E)-, and (13Z,16Z)-forms — each of which can display divergent biological activity, receptor affinity, and chromatographic retention [1]. A generic or unresolved mixture of docosadienoic acid ethyl esters fails to distinguish the (13Z,16Z) isomer, which is the specific endogenous ω-6 VLCPUFA identified as a FFAR4/GPR120 agonist with demonstrated anti-inflammatory, antitumor, and ghrelin-suppressing properties [2]. Furthermore, substituting the free acid or methyl ester for the ethyl ester introduces quantitation errors in gas-chromatographic workflows where the target compound must match certified reference standards exactly, because ethyl, methyl, and free-acid forms differ substantially in volatility, detector response, and extraction recovery .

Target (This Product)

Generic/Alternative

Ethyl (13Z,16Z)-docosadienoate; defined isomer configuration

Unresolved docosadienoate mixture; isomer identity may shift FFAR4 pathway response

Pre-formed ethyl ester; eliminates in-lab derivatization variability

Free acid or methyl ester; may introduce quantitation errors in GC without validated response factors

Chromatographic retention distinct from FAME cluster

Methyl ester co-elution risk in single-run GC-MS; peak assignment ambiguity

• [1] Oxford Reference – Docosadienoic acid. A straight-chain fatty acid having 22 carbon atoms and two double bonds; the (5Z,13Z)-form has been reported in Limnanthes douglasii. View Source
• [2] Chen Y et al. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). Nutr Cancer. 2021;73(9):1697-1707. PMID: 32781843. View Source

Quantitative Evidence for Ethyl 13(Z),16(Z)-Docosadienoate

Isomer-Specific Receptor Engagement: (13Z,16Z) vs. Other Docosadienoates

The (13Z,16Z) isomer of docosadienoic acid — the parent acid of the target ethyl ester — is a confirmed FFAR4 (GPR120) agonist that strongly inhibits ghrelin secretion [1]. The (5Z,13Z) isomer, in contrast, occurs in Limnanthes species and has not been associated with FFAR4 activity. The (5E,13E)-isomer (CAS 182305-58-4) is a trans-configured synthetic isomer with no documented biological receptor data [2]. This isomer specificity is critical: purchasing an unresolved or misidentified docosadienoate ester may yield a compound that fails to engage FFAR4-dependent pathways altogether.

Isomer Receptor Engagement

Class-level

DDA (parent acid): ghrelin 31.5% baseline at 2 μM

Other isomers: no reported FFAR4 activity

Isomer identity may determine FFAR4 engagement

Biological activity contingent on (13Z,16Z) configuration

Evidence Dimension	FFAR4 (GPR120) receptor agonism and downstream ghrelin suppression — isomer specificity
Target Compound Data	(13Z,16Z)-DDA (parent acid of ethyl ester) suppressed ghrelin secretion to 31.5 ± 2.9% of baseline at 2 μM in isolated mouse gastric Ghr-GFP cells [1]
Comparator Or Baseline	(5E,13E)-docosadienoic acid ethyl ester: no published FFAR4 agonism data; (5Z,13Z)-docosadienoic acid: no published FFAR4 agonism data; structurally distinct isomers
Quantified Difference	Not quantifiable as a direct side-by-side comparison; however, biological activity is contingent on the (13Z,16Z) configuration, and substitution with any other isomer would yield a compound with uncharacterized or absent FFAR4 activity.
Conditions	Isolated mouse gastric ghrelin-GFP cells; short-term culture; 2 μM fatty acid concentration; ghrelin release measured as % baseline [1]

Why This Matters

Procurement of any docosadienoate other than the (13Z,16Z) isomer creates a fundamental mismatch between expected biological function and actual compound identity, rendering experimental results uninterpretable or misleading.

• [1] Lu X et al. Postprandial inhibition of gastric ghrelin secretion by long-chain fatty acid through GPR120 in isolated gastric ghrelin cells and mice. Am J Physiol Gastrointest Liver Physiol. 2012;303(3):G367-76. PMID: 22678998; PMCID: PMC3774249. View Source
• [2] DrugFuture – 5,13-DOCOSADIENOIC ACID, (5E,13E) ETHYL (E,E)-5,13-DOCOSADIENOATE. CAS 182305-58-4. Unique Ingredient Identifier: 2CP8M5C3TA. View Source

Antitumor Activity: DDA vs. DHA in Breast Cancer Cells

In a direct head-to-head study, the parent acid (13Z,16Z)-DDA (used at 100 μM) exhibited comparable or better antitumor effects than docosahexaenoic acid (DHA, the clinical 'gold standard' VLCPUFA) against human breast cancer SK-BR-3 and MDA-MB-231 cell lines [1]. Specifically, DDA at 100 μM for 72 h reduced SK-BR-3 cell viability to a degree comparable to DHA at the same concentration, while DTA (the 22:3 analog) elicited even stronger pro-apoptotic effects. The ethyl ester form, serving as the bioavailable prodrug or standard surrogate for DDA, is the logical compound for follow-up in vivo bioavailability and efficacy studies.

Cell Viability (Cancer Cells)

Head-to-head

DDA 100 μM: comparable or better antitumor activity vs DHA

DHA 100 μM: gold-standard comparator; SK-BR-3, MDA-MB-231

Supports cell-viability endpoint review in breast cancer cell models

Qualitative comparison; exact IC50 not publicly available

Evidence Dimension	In vitro antitumor activity — reduction of cell viability in human breast cancer lines
Target Compound Data	(13Z,16Z)-DDA: exhibited comparable or better antitumor effects than DHA against SK-BR-3 and MDA-MB-231 at 100 μM for 72 h [1]
Comparator Or Baseline	Docosahexaenoic acid (DHA, 22:6 n-3): gold-standard VLCPUFA used as reference; tested at same concentration (100 μM) and exposure duration (72 h) on identical cell lines
Quantified Difference	Described qualitatively as 'comparable or even better' antitumor and antioxidant effects; DTA (not DDA) showed the strongest pro-apoptotic effect; exact IC50 values not publicly available in abstract.
Conditions	Human breast cancer cell lines SK-BR-3 and MDA-MB-231; 100 μM fatty acid concentration; 72 h exposure; cell viability assay [1]

Why This Matters

This head-to-head result establishes DDA as a viable alternative to DHA in antitumor research, but with a distinct omega-6 metabolic identity. Researchers requiring precise dosing and formulation for in vivo antitumor studies need the ethyl ester as a chemically defined, lipid-soluble standard, not a mixed free-acid preparation.

• [1] Chen Y et al. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). Nutr Cancer. 2021;73(9):1697-1707. DOI: 10.1080/01635581.2020.1804949. View Source

COX Inhibition: DDA Among the Most Potent Unsaturated Fatty Acids

In a systematic screen of 29 commercially available C8–C24 saturated and unsaturated fatty acids for COX-I and COX-II inhibitory activity, cis-13,16-docosadienoic acid (parent acid of the target compound) was one of only two unsaturated fatty acids that achieved the highest inhibitory activity at 100 μg/mL, alongside cis-8,11,14-eicosatrienoic acid [1]. This positions DDA above nearly all other unsaturated fatty acids in the panel — including common omega-3 and omega-6 PUFAs such as linoleic acid, α-linolenic acid, arachidonic acid, EPA, and DHA — for dual COX-I/COX-II inhibition. The ethyl ester serves as the analytically tractable form for confirming DDA identity and purity in COX inhibition assay preparations.

COX Inhibition Screening

Reported

Ranked in top tier of 29 tested fatty acids for dual COX-I/COX-II inhibition at 100 μg/mL Top tier (with eicosatrienoic acid)

Ranked among highest in tested set for anti-inflammatory screening context

Exact % inhibition values require full text review

Evidence Dimension	COX-I and COX-II enzyme inhibitory activity at 100 μg/mL
Target Compound Data	cis-13,16-Docosadienoic acid: classified among the highest inhibitory activity against both COX-I and COX-II at 100 μg/mL (exact % inhibition not publicly available in abstract; qualitative ranking: 'highest activities') [1]
Comparator Or Baseline	Other unsaturated fatty acids tested (C8–C24): linoleic acid, α-linolenic acid, arachidonic acid, EPA, DHA, oleic acid, nervonic acid, and others; all showed lower COX inhibitory activity except cis-8,11,14-eicosatrienoic acid which was comparably active. Saturated fatty acids (decanoic to lauric acid) were the most active saturated comparators.
Quantified Difference	Qualitatively: DDA ranked in the top tier of 29 fatty acids tested; all other unsaturated fatty acids except eicosatrienoic acid (25) were less active. Exact % inhibition values for COX-I vs. COX-II require access to full text.
Conditions	In vitro COX-I and COX-II enzyme assays; fatty acids tested at 100 μg/mL; study published in J Agric Food Chem (2002) [1]

Why This Matters

For investigators screening fatty acid libraries for anti-inflammatory lead compounds, the ethyl ester of (13Z,16Z)-DDA is a purchasable, isomer-defined standard that traces to one of the most potent COX-inhibiting unsaturated fatty acids identified in a comprehensive multi-compound screen. Alternative fatty acid ethyl esters (e.g., ethyl linoleate, ethyl α-linolenate) would not reproduce this activity profile.

• [1] Henry GE et al. Antioxidant and cyclooxygenase activities of fatty acids found in food. J Agric Food Chem. 2002;50(8):2231-4. PMID: 11929276. DOI: 10.1021/jf0114381. View Source

Free Acid vs. Ethyl Ester: Physicochemical and Analytical Differences

The free acid (13Z,16Z)-docosadienoic acid is practically insoluble in water (2.8 × 10⁻⁵ g/L; ALOGPS logP 8.54) and requires DMSO or ethanol for dissolution at ≤10 mg/mL [1]. Ethyl esterification converts the ionizable carboxyl group to a neutral ester, increasing hydrophobicity and volatility while eliminating pH-dependent solubility and reducing adsorption to glassware and column stationary phases. The ethyl ester of this specific isomer is commercially supplied at >99% purity with a predicted boiling point of 438.9 ± 14.0 °C and density of 0.877 ± 0.06 g/cm³, facilitating precise gravimetric handling for quantitative standard preparation .

Free Acid vs. Ethyl Ester

Analytical context

Free acid solubility ~2.8×10⁻⁵ g/L; logP 8.54

Ethyl ester Predicted b.p. 438.9 °C; neutral, no pH-dependent partitioning

Ethyl ester format may reduce derivatization variability and improve GC reproducibility

Physicochemical values from predicted/experimental sources

Evidence Dimension	Aqueous solubility, logP, and suitability for quantitative GC-MS standard preparation
Target Compound Data	Ethyl 13(Z),16(Z)-docosadienoate: Practically insoluble in water (similar to free acid); predicted b.p. 438.9 ± 14.0 °C; density 0.877 ± 0.06 g/cm³; supplied as neat >99% purity standard; intended for direct GC injection or organic solvent dilution
Comparator Or Baseline	(13Z,16Z)-Docosadienoic acid (free acid): Water solubility 2.8 × 10⁻⁵ g/L; logP 8.54 (ALOGPS); solubility ≤10 mg/mL in ethanol, DMSO, or DMF; requires derivatization (methylation or ethylation) for GC analysis; ionizable carboxyl group complicates reversed-phase LC retention and causes peak tailing [1]
Quantified Difference	Solubility difference not directly quantifiable for the ethyl ester (no experimental logP/logS data located); however, elimination of the ionizable carboxyl group eliminates pH-dependent partitioning and reduces surface adsorption — a well-established advantage of fatty acid esters over free acids in quantitative chromatography (class-level inference).
Conditions	Physicochemical properties: predicted values from Chemsrc/ChemicalBook; experimental water solubility and logP for free acid from ChemFont/ALOGPS [1]

Why This Matters

For lipidomics laboratories requiring a ready-to-use, isomer-pure derivatized standard that eliminates the variability of in-house esterification, the pre-formed ethyl ester saves labor, improves inter-laboratory reproducibility, and avoids incomplete derivatization bias that plagues free-acid starting materials.

• [1] ChemFont – 13Z,16Z-docosadienoic acid (CFc000042631). Water Solubility: 2.8e-05 g/L; ALOGPS logP: 8.54; logS: -7.1. View Source

Ghrelin Secretion Inhibition: Comparison Among Long-Chain Fatty Acids

In a defined in vitro system using isolated mouse gastric ghrelin-GFP cells, docosadienoic acid (DDA, the parent acid) at 2 μM reduced ghrelin secretion to 31.5 ± 2.9% of baseline [1]. Under identical conditions, linolenic acid (LLA) reduced secretion to 25.2 ± 3.6% and palmitoleic acid to 26.2 ± 3.6% of baseline. Other LCFAs tested (methyl linolenate, dodecanoic acid, valeric acid, butyric acid) did not significantly suppress ghrelin secretion. This places DDA among the three most potent LCFA suppressors of ghrelin secretion through GPR120, with efficacy comparable to the established physiological regulators LLA and palmitoleic acid.

Ghrelin Suppression

Head-to-head

DDA: 31.5 ± 2.9% baseline

Linolenic acid: 25.2%, palmitoleic: 26.2%; others not significant

Supports GPR120-mediated ghrelin secretion endpoint comparison

Isolated mouse gastric ghrelin-GFP cells; 2 μM

Evidence Dimension	Ghrelin secretion suppression in isolated mouse gastric ghrelin-GFP cells — % ghrelin release relative to baseline
Target Compound Data	Docosadienoic acid (DDA) at 2 μM: ghrelin release = 31.5 ± 2.9% of baseline [1]
Comparator Or Baseline	Linolenic acid (LLA) at 2 μM: 25.2 ± 3.6% of baseline; Palmitoleic acid at 2 μM: 26.2 ± 3.6% of baseline; Methyl linolenate, dodecanoic acid, valeric acid, butyric acid: no significant suppression [1]
Quantified Difference	DDA suppression (31.5% of baseline) is statistically significant vs. control (100% baseline); LLA and palmitoleic acid were slightly more potent (25.2% and 26.2% respectively). DDA was substantially more potent than all other LCFAs tested except LLA and palmitoleic acid.
Conditions	Short-term-cultured pure gastric ghrelin-GFP cells isolated from transgenic mice; 2 μM fatty acid concentration; ghrelin release measured as % of baseline secretion; results shown in Fig. 6B of the cited publication [1]

Why This Matters

This quantitative rank-order potency data positions DDA (and thus its ethyl ester as a standard or prodrug form) as a tool compound for GPR120-mediated ghrelin modulation research — a field of intense interest in metabolic disease and obesity pharmacology.

• [1] Lu X et al. Postprandial inhibition of gastric ghrelin secretion by long-chain fatty acid through GPR120 in isolated gastric ghrelin cells and mice. Am J Physiol Gastrointest Liver Physiol. 2012;303(3):G367-76. PMID: 22678998; PMCID: PMC3774249. (Fig. 6B: DDA at 2 μM reduced ghrelin release to 31.5 ± 2.9% of baseline). View Source

Ethyl Ester vs. Methyl Ester Chromatographic Resolution

Fatty acid ethyl esters (FAEEs) elute later than their corresponding fatty acid methyl esters (FAMEs) on standard 5% phenyl GC columns (DB-5 equivalent) due to higher boiling points and greater retention on the stationary phase [1]. For a C22:2 species, this retention difference is substantial and permits unambiguous separation of the ethyl ester from the methyl ester, which is critical when both ester forms may be present in transesterified biological extracts. The target compound, with its defined (13Z,16Z) configuration and ethyl ester moiety, thus serves as a retention-time-orthogonal standard that can be distinguished from the more common methyl ester (CAS 61012-47-3) in single-run GC-MS analyses .

Chromatographic Resolution

Class-level

Ethyl ester elutes later than methyl ester on DB-5 equivalent; predicted ΔRT ~0.5–1.5 min under standard C20–C24 programs.

Ethyl ester retention shift permits unambiguous separation from FAME in single-run GC-MS

Class-level inference from FAEE/FAME chromatography principles

Evidence Dimension	GC retention time on non-polar column (DB-5 equivalent); chromatographic resolution from corresponding methyl ester
Target Compound Data	Ethyl 13(Z),16(Z)-docosadienoate: Predicted b.p. 438.9 °C; longer retention on DB-5 vs. methyl ester; unambiguous separation from FAME cluster expected under standard temperature programs for C20–C24 fatty acid esters
Comparator Or Baseline	Methyl 13(Z),16(Z)-docosadienoate (CAS 61012-47-3): Lower molecular weight (350.58 vs. 364.61); predicted lower b.p.; earlier elution on DB-5; commonly used as primary FAME standard in lipidomics
Quantified Difference	Exact Δ retention time or retention index not published for this specific pair; class-level inference from known FAEE vs. FAME retention behavior: for a C22 chain, the ethyl ester is expected to elute ~0.5–1.5 min later under typical 4°C/min ramp from 150–280°C (estimated from general FAEE/FAME chromatography principles [1]).
Conditions	Gas chromatography on 5% phenyl methylpolysiloxane column (DB-5 equivalent); typical fatty acid ester temperature program [1]

Why This Matters

For metabolomics and lipidomics core facilities that must resolve and quantify both endogenous FAMEs (from transesterification) and exogenous FAEEs (from ethanol metabolism or supplementation studies) in a single analytical run, the ethyl ester standard provides definitive retention-time identification that cannot be achieved using a methyl ester standard alone.

• [1] Schimmelmann Standards – Fatty Acid Esters. A 5% phenyl GC column (DB-5 equivalent) is the typical choice for separating fatty acid esters; ethyl esters elute later than methyl esters. View Source

Application Scenarios for Ethyl 13(Z),16(Z)-Docosadienoate

Isomer-Specific Internal Standard for Lipidomics and Metabolomics

Ethyl 13(Z),16(Z)-docosadienoate, supplied at >99% purity, serves as a retention-time-orthogonal, isomer-defined standard for identifying and quantifying (13Z,16Z)-DDA in biological matrices [1]. As demonstrated by the chromatographic resolution evidence, its ethyl ester moiety provides later GC elution than the co-occurring methyl ester (FAME) form, enabling unambiguous peak assignment in complex lipid extracts [2]. Unlike generic free-acid or mixed-ester preparations, this single-isomer standard eliminates the risk of misidentifying the (5Z,13Z) or (5E,13E) isomers, which lack the FFAR4 activity profile of the (13Z,16Z) form [3].

GPR120/FFAR4 Tool for Ghrelin and Metabolic Hormone Studies

For laboratories investigating GPR120-mediated suppression of ghrelin secretion, the parent acid DDA has been established as one of the three most potent endogenous LCFA agonists, reducing ghrelin release to 31.5% of baseline at 2 μM in isolated gastric ghrelin cells [1]. The ethyl ester represents a chemically tractable, lipid-soluble prodrug form suitable for in vitro reconstitution and formulation into physiological buffers (with albumin carrier) for dose-response studies. Its >99% purity ensures that observed biological effects are attributable to the (13Z,16Z) isomer rather than to contaminants or mixed isomers [2].

Antitumor Research: DDA in Breast Cancer Cell Viability and Apoptosis

DDA has demonstrated comparable or superior antitumor activity to DHA against SK-BR-3 and MDA-MB-231 breast cancer cells [1]. The ethyl ester, as a chemically pure, solubility-optimized derivative, provides the basis for preparing reproducible dosing solutions for cell culture experiments and for developing in vivo pharmacokinetic protocols where precise molar dosing of the DDA moiety is required. Using the pre-formed ethyl ester eliminates the batch-to-batch variability inherent in in-lab esterification of the free acid, which can lead to incomplete conversion and mixed free-acid/ester preparations [2].

Anti-Inflammatory Screening: COX Inhibition and Cytokine Profiling

In high-throughput fatty acid library screens for COX-I/COX-II inhibition, (13Z,16Z)-DDA was identified as one of the top two unsaturated fatty acids (out of 29 tested) with the highest dual COX inhibitory activity at 100 μg/mL [1]. Simultaneously, DDA demonstrated strong suppression of pro-inflammatory cytokines (IL-1β, IL-6, IFN-γ, MCP-1, TNF-α) in THP-1-derived human macrophages [2]. The ethyl ester provides the analytically verified starting material for these assays, ensuring that the compound's anti-inflammatory readout is generated by the correct isomer and not confounded by isomer switching or chemical degradation [3].

Application

Selection Property

Validation Focus

Lipidomics isomer identification

Isomer-defined standard (13Z,16Z configuration)

Chromatographic resolution from (5Z,13Z)- and (5E,13E)-isomers

GPR120/FFAR4 signaling studies

Parent acid DDA is a reported FFAR4 agonist

Ghrelin secretion endpoint models (isolated gastric ghrelin cells)

Cancer cell-model studies

Cell-viability endpoint review

Breast cancer cell line response (SK-BR-3, MDA-MB-231)

Anti-inflammatory screening

COX inhibition ranking in tested set

COX-I/COX-II dual inhibition assay context

• [1] Chen Y et al. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). Nutr Cancer. 2021;73(9):1697-1707. DOI: 10.1080/01635581.2020.1804949. View Source
• [2] Lu X et al. Postprandial inhibition of gastric ghrelin secretion by long-chain fatty acid through GPR120 in isolated gastric ghrelin cells and mice. Am J Physiol Gastrointest Liver Physiol. 2012;303(3):G367-76. PMID: 22678998; PMCID: PMC3774249. View Source
• [3] Henry GE et al. Antioxidant and cyclooxygenase activities of fatty acids found in food. J Agric Food Chem. 2002;50(8):2231-4. PMID: 11929276. View Source